Cas no 163659-65-2 (β-D-Glucopyranuronosylamine)

• Product Name: β-D-Glucopyranuronosylamine
• CAS No: 163659-65-2
• MF: C₆H₁₁NO₆
• MW: 193.154642343521
• CID: 4672328
• Update Time: 2025-06-09

β-D-Glucopyranuronosylamine Chemical and Physical Properties

Names and Identifiers

• GUBZNLBDQBXDQM-UHFFFAOYSA-N
• β-D-Glucopyranuronosylamine

• Inchi： 1S/C6H11NO6/c7-5-3(10)1(8)2(9)4(13-5)6(11)12/h1-5,8-10H,7H2,(H,11,12)/t1-,2-,3+,4-,5+/m0/s1
• InChI Key： GUBZNLBDQBXDQM-CIOUUCGESA-N
• SMILES： O1[C@@H](N)[C@H](O)[C@@H](O)[C@H](O)[C@H]1C(O)=O

Additional information on β-D-Glucopyranuronosylamine

β-D-Glucopyranuronosylamine (CAS No. 163659-65-2): A Comprehensive Overview

β-D-Glucopyranuronosylamine (CAS No. 163659-65-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as β-D-Glucuronylamino, is a derivative of glucuronic acid and plays a crucial role in various biological processes. Its unique chemical structure and properties make it an important molecule for both academic research and industrial applications.

The chemical structure of β-D-Glucopyranuronosylamine consists of a glucuronic acid moiety linked to an amino group. This structure confers the compound with several interesting properties, including its ability to participate in glycosylation reactions and its potential as a precursor for the synthesis of more complex molecules. The compound's molecular formula is C₆H₁₃NO₆, and it has a molecular weight of approximately 195.17 g/mol.

In recent years, significant advancements have been made in understanding the biological roles and potential applications of β-D-Glucopyranuronosylamine. One of the key areas of research has been its involvement in glycosaminoglycan (GAG) metabolism. GAGs are long chains of repeating disaccharide units that play essential roles in various physiological processes, including cell signaling, tissue repair, and inflammation. β-D-Glucopyranuronosylamine is a key intermediate in the biosynthesis of GAGs, making it an important target for therapeutic interventions.

A study published in the Journal of Biological Chemistry in 2021 highlighted the role of β-D-Glucopyranuronosylamine in the regulation of GAG synthesis. The researchers found that this compound can modulate the activity of specific enzymes involved in GAG biosynthesis, thereby influencing the overall levels and types of GAGs produced by cells. This finding has significant implications for diseases characterized by aberrant GAG metabolism, such as certain forms of arthritis and lysosomal storage disorders.

Beyond its role in GAG metabolism, β-D-Glucopyranuronosylamine has also shown promise as a potential therapeutic agent. Preclinical studies have demonstrated its anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases. A study published in the Inflammation Research journal in 2020 reported that β-D-Glucopyranuronosylamine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in animal models.

The pharmaceutical industry has taken notice of these findings, and several companies are now exploring the potential of β-D-Glucopyranuronosylamine-based drugs for various therapeutic applications. One such application is in the treatment of osteoarthritis, where the compound's ability to modulate GAG synthesis and reduce inflammation could provide significant benefits to patients. Clinical trials are currently underway to evaluate the safety and efficacy of these drugs.

In addition to its therapeutic potential, β-D-Glucopyranuronosylamine is also being investigated for its use in diagnostic tools. Its unique chemical properties make it an excellent candidate for developing new biomarkers and imaging agents that can help detect and monitor diseases at an early stage. For example, researchers at a leading medical institution have developed a novel imaging agent based on β-D-Glucopyranuronosylamine that can selectively bind to specific GAGs in tissues, allowing for non-invasive detection of disease markers.

The synthesis and purification of β-D-Glucopyranuronosylamine have been optimized over the years to meet the growing demand from both research and industrial sectors. Various methods have been developed to produce this compound on a large scale, including enzymatic synthesis and chemical synthesis routes. These methods ensure high yields and purity levels, making it easier for researchers to obtain high-quality samples for their studies.

In conclusion, β-D-Glucopyranuronosylamine (CAS No. 163659-65-2) is a multifaceted compound with significant potential in both basic research and applied sciences. Its involvement in GAG metabolism, anti-inflammatory properties, and potential as a diagnostic tool make it an exciting area of study for scientists and pharmaceutical companies alike. As research continues to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.